2-cyano-3-fluoro-N-isopropylbenzenesulphonamide

• Molecular Formula: C10H11FN2O2S
• Molecular Weight: 242.27 g/mol
• IUPAC Name: 2-cyano-3-fluoro-N-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C10H11FN2O2S/c1-7(2)13-16(14,15)10-5-3-4-9(11)8(10)6-12/h3-5,7,13H,1-2H3
• InChI Key: HPUWBSKJNPBOIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=CC=CC(=C1C#N)F

Description

2-cyano-3-fluoro-N-isopropylbenzenesulphonamide is a useful research compound. Its molecular formula is C10H11FN2O2S and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5.2 ml of isopropylamine in 50 ml of diethyl ether cooled in an ice bath, a solution of 4.4 g of 2-cyano-3-fluorobenzenesulphonylchloride in 50 ml of diethylether was added dropwise while stirring; reaction temperature approx. 5° C. After leaving to stand at room temperature for one hour, the reaction mixture was washed twice with ice water, dried on anhydrous Na2SO4, filtered and evaporated to dryness. The desired product was obtained in a yield of 4.16 g; melting-point 97°-105° C.